2,6-Dichloro-3-nitrobenzoic acid

• IUPAC Name: 2,6-dichloro-3-nitrobenzoic acid
• InChI: InChI=1S/C7H3Cl2NO4/c8-3-1-2-4(10(13)14)6(9)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key: PCIHIUCCINHORT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)C(=O)O)Cl
• Molecular Formula: C7H3Cl2NO4
• DSSTOX Substance ID: DTXSID80325622
• Molecular Weight: 236.01 g/mol
• CAS RN: 55775-97-8

Description

2,6-Dichloro-3-nitrobenzoic acid (DCNB) is an organic compound that is widely used in scientific research. It is a useful intermediate in the synthesis of many compounds, and its unique structure has enabled it to be used in a variety of applications.

Scientific Research Applications

Analytical Applications in Biochemistry

2,6-Dichloro-3-nitrobenzoic acid has been utilized in biochemistry for analytical purposes. A key application is in the determination of sulfhydryl groups in biological materials. The use of aromatic disulfides, such as 5,5′-dithiobis(2-nitrobenzoic acid), a related compound, demonstrates the potential of nitrobenzoic acid derivatives in biochemical assays. This method has been particularly useful for studying reactions with blood, providing insights into the splitting of disulfide bonds by reduced heme (Ellman, 1959).

Structural and Spectroscopic Studies

This compound has been subject to extensive spectroscopic analysis, offering insights into its molecular structure and vibrational properties. The application of techniques like FT-IR and Raman spectroscopy, combined with density functional theory, has enabled the detailed study of its molecular properties (Balachandran et al., 2013). This research is critical for understanding the interaction and bonding properties of the molecule, which can be applied in various chemical and pharmaceutical industries.

Crystallography and Material Science

The study of crystal structures of compounds related to this compound, such as 3-chloro-2-nitrobenzoic acid, provides valuable information for material science and pharmaceuticals. These studies focus on hydrogen-bonded crystal formations, which are essential for understanding the material properties of these compounds (Gotoh & Ishida, 2019).

Halogen Bond Studies in Molecular Salts

Research on the molecular salts and cocrystals of related compounds like 2-Chloro-4-nitrobenzoic acid has implications for the study of halogen bonds, a key aspect in the design of pharmaceuticals. This research explores the interplay of halogen bonds in the presence of strong hydrogen bonds, providing insights that could be relevant for this compound as well (Oruganti et al., 2017).

Mechanism of Action

Target of Action

It has been used in the preparation of potential dna-binding antitumor agents , suggesting that it may interact with DNA or associated proteins.

Mode of Action

It’s known that nitro compounds can participate in a variety of reactions, including direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines . These reactions could potentially lead to the formation of covalent bonds with its targets, altering their function.

Biochemical Pathways

Given its potential role in the synthesis of dna-binding antitumor agents , it may be involved in pathways related to DNA replication, transcription, or repair.

Result of Action

Its use in the synthesis of potential dna-binding antitumor agents suggests that it may interfere with dna processes, potentially leading to cell death .

Action Environment

Like many chemical compounds, its stability and reactivity may be influenced by factors such as temperature, ph, and the presence of other chemicals .

Safety and Hazards

When handling DCNBA, it is recommended to wear personal protective equipment/face protection. Avoid dust formation, ingestion, and inhalation. Keep the compound in a dry, cool, and well-ventilated place.

Biochemical Analysis

Biochemical Properties

2,6-Dichloro-3-nitrobenzoic acid plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with various enzymes and proteins, facilitating the formation of DNA-binding antitumor agents. The compound’s nitro group is crucial for its reactivity, allowing it to participate in nucleophilic substitution reactions. Additionally, the chlorine atoms enhance its electrophilic properties, making it a valuable intermediate in organic synthesis .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the activity of certain enzymes involved in metabolic pathways, leading to alterations in cellular function. The compound’s impact on gene expression can result in changes in protein synthesis, affecting cell growth and proliferation .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The compound can bind to specific enzymes, either inhibiting or activating their activity. This binding interaction is often facilitated by the nitro and chlorine groups, which enhance the compound’s affinity for the enzyme’s active site. Additionally, this compound can induce changes in gene expression by interacting with transcription factors, leading to alterations in cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade under certain conditions, leading to a decrease in its efficacy. Long-term exposure to the compound can result in cumulative effects on cellular processes, including alterations in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and can be used to study its biochemical properties. At high doses, this compound can cause adverse effects, including toxicity and disruption of cellular function. Threshold effects have been observed, where a specific dosage level leads to significant changes in cellular processes .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. The compound can affect metabolic flux and metabolite levels, leading to changes in cellular function. Enzymes such as cytochrome P450 may play a role in the metabolism of this compound, facilitating its conversion into other metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound can be transported across cell membranes via specific transporters, affecting its localization and accumulation within cells. Additionally, binding proteins can facilitate the distribution of this compound to various cellular compartments .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can affect the compound’s interactions with biomolecules and its overall efficacy in biochemical reactions .

Synthesis routes and methods

Procedure details

2,6-Dichlorobenzoic acid (10 g, 52 mmol) was added portion wise to a previously stirred mixture of nitric acid (15 mL) and sulfuric acid (30 mL) at 55° C. and stirred for 30 minutes followed by stirring at room temperature for 0.5 hour. The reaction mixture was poured into crushed ice and the precipitated off white solid was filtered, washed with water, and dried under vacuum to afford 2,6-dichloro-3-nitrobenzoic acid (7 g, 57%).

Q & A

Q1: What makes 2,6-Dichloro-3-nitrobenzoic acid interesting for chemical synthesis?

A1: The research paper focuses on using this compound as a synthon for nucleophilic reactions []. This suggests that the compound possesses structural features allowing for the attachment of nucleophiles, which are chemical species attracted to positive or electron-deficient centers. This ability to readily undergo nucleophilic reactions makes this compound a valuable building block for creating new and potentially useful molecules.